4-({2-[1-(methoxyacetyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine

• IUPAC Name: 2-methoxy-1-[4-[1-(pyridin-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H22N4O2/c1-23-13-16(22)20-9-4-15(5-10-20)17-19-8-11-21(17)12-14-2-6-18-7-3-14/h2-3,6-8,11,15H,4-5,9-10,12-13H2,1H3
• InChI Key: VEQSMURDWPBIKW-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(CC1)C2=NC=CN2CC3=CC=NC=C3
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol

Description

"4-({2-[1-(methoxyacetyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine" is a complex organic compound that has been the subject of various studies due to its interesting chemical structure and potential applications in various fields.

Synthesis Analysis

• A study by Galenko et al. (2015) explored the synthesis of methyl 4-aminopyrrole-2-carboxylates, which are structurally similar to the compound , through a relay catalytic cascade reaction involving pyridinium ylides (Galenko, 2015).
• Wu Feng (2011) reported the synthesis of a related compound, 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile, using malononitrile, 4-methoxybenzaldehyde, and piperidine (Wu Feng, 2011).

Molecular Structure Analysis

• The study by Dhanalakshmi et al. (2018) on the crystal structure of similar imidazo[1,2-a]pyridine derivatives provides insight into the molecular structure of related compounds (Dhanalakshmi, 2018).

Chemical Reactions and Properties

• The chemical reactions and properties of similar compounds have been studied by Kumar et al. (2004), who synthesized a compound for potential imaging agent applications (Kumar, 2004).
• Degraw et al. (1978) described the synthesis of related compounds, providing valuable insights into potential chemical reactions and properties (Degraw, 1978).

Physical Properties Analysis

• Halim and Ibrahim (2022) conducted spectral analysis and quantum studies on novel compounds, which might offer information relevant to the physical properties of "4-({2-[1-(methoxyacetyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine" (Halim, 2022).

Chemical Properties Analysis

• A study by Almeida et al. (2018) on selenylated imidazo[1,2-a]pyridines for chemotherapy, although focusing on a different application, could provide insights into the chemical properties of similar compounds (Almeida, 2018).
• The synthesis and structural analysis by Ma et al. (2016) of substituted imidazoles and pyrimidines offer useful information for understanding the chemical properties of "4-({2-[1-(methoxyacetyl)-4-piperidinyl]-1H-imidazol-1-yl}methyl)pyridine" (Ma, 2016).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s designed to be a drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should be taken when handling this compound to prevent exposure and potential harm.